Cas no 1206993-10-3 (N'-(2-chlorophenyl)methyl-N-(3-ethoxypropyl)ethanediamide)

• Product Name: N'-(2-chlorophenyl)methyl-N-(3-ethoxypropyl)ethanediamide
• CAS No: 1206993-10-3
• MF: C₁₄H₁₉ClN₂O₃
• MW: 298.765262842178
• CID: 6400326
• PubChem ID: 45497340
• Update Time: 2025-06-14

N'-(2-chlorophenyl)methyl-N-(3-ethoxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chlorophenyl)methyl-N-(3-ethoxypropyl)ethanediamide
• Ethanediamide, N1-[(2-chlorophenyl)methyl]-N2-(3-ethoxypropyl)-
• VU0523689-1
• 1206993-10-3
• N'-[(2-chlorophenyl)methyl]-N-(3-ethoxypropyl)oxamide
• N'-[(2-CHLOROPHENYL)METHYL]-N-(3-ETHOXYPROPYL)ETHANEDIAMIDE
• N1-(2-chlorobenzyl)-N2-(3-ethoxypropyl)oxalamide
• F5852-1449
• AKOS024522196

• Inchi： 1S/C14H19ClN2O3/c1-2-20-9-5-8-16-13(18)14(19)17-10-11-6-3-4-7-12(11)15/h3-4,6-7H,2,5,8-10H2,1H3,(H,16,18)(H,17,19)
• InChI Key： XIRYDBCPNZALIH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)C(NCCCOCC)=O

Computed Properties

• Exact Mass: 298.108
• Monoisotopic Mass: 298.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• pka: 12.01±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-chlorophenyl)methyl-N-(3-ethoxypropyl)ethanediamide

Research Briefing on N'-(2-chlorophenyl)methyl-N-(3-ethoxypropyl)ethanediamide (CAS: 1206993-10-3)

N'-(2-chlorophenyl)methyl-N-(3-ethoxypropyl)ethanediamide (CAS: 1206993-10-3) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique diamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of N'-(2-chlorophenyl)methyl-N-(3-ethoxypropyl)ethanediamide. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis, to achieve high yields and purity. The compound's structural features, including the 2-chlorophenyl and ethoxypropyl moieties, are believed to contribute to its biological activity. Computational modeling and structure-activity relationship (SAR) studies have further elucidated the importance of these functional groups in binding to target proteins.

In vitro and in vivo studies have demonstrated that N'-(2-chlorophenyl)methyl-N-(3-ethoxypropyl)ethanediamide exhibits significant activity against specific enzyme targets, such as kinases and proteases. For instance, recent findings indicate that the compound acts as a potent inhibitor of a key kinase involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data from animal models have shown promising results in reducing inflammation and tissue damage, with minimal off-target effects.

The pharmacokinetic profile of N'-(2-chlorophenyl)methyl-N-(3-ethoxypropyl)ethanediamide has also been investigated. Studies reveal that the compound has favorable absorption and distribution properties, with a half-life that supports once-daily dosing in preclinical models. Metabolism studies indicate that the compound is primarily metabolized by hepatic enzymes, with the major metabolites being inactive, thus reducing the risk of toxicity. These findings underscore the compound's potential as a viable candidate for further development.

Despite these promising results, challenges remain in the development of N'-(2-chlorophenyl)methyl-N-(3-ethoxypropyl)ethanediamide. For example, researchers are currently addressing issues related to solubility and formulation stability. Recent efforts have focused on developing prodrug derivatives or nanoparticle-based delivery systems to enhance bioavailability and therapeutic efficacy. Collaborative research between academic institutions and pharmaceutical companies is underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N'-(2-chlorophenyl)methyl-N-(3-ethoxypropyl)ethanediamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a compelling subject for further research. Ongoing studies aim to refine its therapeutic potential and address current limitations, paving the way for its eventual application in treating various diseases. This briefing highlights the importance of continued investment in research and development to unlock the full potential of this compound.